1-(4-chlorophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[6-[(4-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylethanone
• InChI: InChI=1S/C25H17ClFN3O3S2/c26-18-9-7-17(8-10-18)22(31)15-34-25-28-13-23-24(29-25)20-3-1-2-4-21(20)30(35(23,32)33)14-16-5-11-19(27)12-6-16/h1-13H,14-15H2
• InChI Key: SCTUMPVXZFWHKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(=NC=C3S(=O)(=O)N2CC4=CC=C(C=C4)F)SCC(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H17ClFN3O3S2
• Molecular Weight: 526.0 g/mol
• CAS No.: 895098-67-6

Description

1-(4-chlorophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone is a useful research compound. Its molecular formula is C25H17ClFN3O3S2 and its molecular weight is 526. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocycles

Research in the synthesis of novel heterocycles involves exploring new chemical reactions and pathways to create compounds with unique structures and potential biological activities. For instance, Coppo and Fawzi (1998) demonstrated the synthesis of various heterocycles, including pyrano[3,2-c][2,1]benzothiazin-4-one derivatives, highlighting the complexity and potential of such chemical endeavors for creating new molecules with unexplored biological activities (Coppo & Fawzi, 1998).

Antimicrobial Activities

Another aspect of scientific research on heterocyclic compounds is evaluating their biological activities, such as antimicrobial properties. Bukhari et al. (2011) synthesized a novel series of pyrimidine derivatives from pyrazolobenzothiazine-based chalcones, showing marked activity against E. coli and S. aureus. This study underscores the potential of heterocyclic compounds in developing new antimicrobial agents (Bukhari et al., 2011).

Antifungal and Antibacterial Properties

Similarly, Maddila et al. (2016) focused on the synthesis of novel benzothiazole pyrimidine derivatives, which were tested for their antibacterial and antifungal activities. This research indicates the versatility of heterocyclic compounds in addressing various microbial threats (Maddila et al., 2016).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of heterocyclic compounds is crucial for understanding their potential applications. For example, Banu et al. (2014) described the synthesis of imidazo[2,1-b][1,3,4]thiadiazole derivatives, emphasizing the importance of structural characterization in developing compounds with specific biological or chemical properties (Banu et al., 2014).